Cas no 1806945-70-9 (5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde)

5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromomethyl group, difluoromethyl substituent, hydroxyl group, and aldehyde functionality—make it a valuable intermediate for constructing complex heterocyclic frameworks. The bromomethyl moiety enables nucleophilic substitution reactions, while the difluoromethyl group enhances metabolic stability in bioactive compounds. The aldehyde group offers reactivity for condensation or reduction reactions, facilitating further derivatization. This compound’s multifunctional design allows for precise modifications, making it suitable for applications in drug discovery and material science. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows.

5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde structure

1806945-70-9 structure

Product Name:5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde

CAS No:1806945-70-9

MF:C₈H₆BrF₂NO₂

MW:266.039548397064

CID:4889517

Update Time:2025-10-28

5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde
- Inchi： 1S/C8H6BrF2NO2/c9-1-4-2-12-6(8(10)11)5(3-13)7(4)14/h2-3,8H,1H2,(H,12,14)
- InChI Key： HRRNODMBUNIUES-UHFFFAOYSA-N
- SMILES： BrCC1=CNC(C(F)F)=C(C=O)C1=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 336
XLogP3: 1
Topological Polar Surface Area: 46.2

5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029027292-250mg	5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde	1806945-70-9	95%	250mg	$1,009.40	2022-03-31
Alichem	A029027292-500mg	5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde	1806945-70-9	95%	500mg	$1,634.45	2022-03-31
Alichem	A029027292-1g	5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde	1806945-70-9	95%	1g	$2,923.95	2022-03-31

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Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde

5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde: A Comprehensive Overview

The compound 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde, with CAS No. 1806945-70-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromomethyl, difluoromethyl, hydroxyl, and aldehyde groups. The presence of these functional groups imparts the molecule with versatile reactivity and potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde in the development of bioactive compounds. Researchers have explored its role as a precursor for the synthesis of novel pharmaceutical agents, particularly in the context of anti-cancer drug discovery. The bromomethyl group serves as an electrophilic site, enabling various substitution reactions that can lead to the formation of biologically active derivatives.

The difluoromethyl group in this compound introduces electronic effects that can modulate the molecule's reactivity and stability. This feature has been exploited in recent studies to enhance the pharmacokinetic properties of derivatives, such as improving bioavailability and reducing toxicity. Additionally, the hydroxyl group provides opportunities for hydrogen bonding, which is crucial for interactions with biological targets.

In terms of synthesis, 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde is typically prepared through a multi-step process involving nucleophilic aromatic substitution and oxidation reactions. The precise control of reaction conditions is essential to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined this synthesis, making it more efficient and scalable for industrial applications.

The aldehyde group in this compound plays a pivotal role in its reactivity, enabling it to participate in condensation reactions such as the formation of imines and enamine bonds. These reactions are fundamental in organic synthesis and have been utilized to construct complex molecular architectures with potential therapeutic applications.

From an environmental perspective, the stability and degradation pathways of 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde have been studied to assess its ecological impact. Research indicates that under certain conditions, the compound undergoes hydrolysis, releasing less harmful byproducts. This information is critical for ensuring sustainable practices in its production and use.

In conclusion, 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde represents a valuable building block in modern organic chemistry. Its unique structure and functional groups make it a promising candidate for advancing drug discovery and materials science. As research continues to uncover new applications and optimize synthetic methods, this compound will likely play an increasingly important role in both academic and industrial settings.